(3aS,4S,6aR)-hexahydro-N-[6-[[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]amino]-6-oxohexyl]-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide

Specification

• Description: C-6 Ceramide-biotin is an affinity probe that allows C-6 ceramide to be detected or immobilized through interaction with the biotin ligand. C-6 Ceramide-biotin has been used to detect ceramide binding partners, such as inhibitor 2 of protein phosphatase 2A (I2PP2A), in vitro and in situ. C-6 ceramide is a cell-permeable analog of naturally occurring ceramides. With a longer carbon chain than C-2 ceramide, it is somewhat more hydrophobic and may more closely mimic the effects of natural ceramides. C-6 ceramide mediates many diverse biological activities including apoptosis, activation of PP2A, and inhibition of the mitochondrial respiratory chain. It also enhances the expression of COX-2 in rat granulosa cells and stimulates the growth of bovine aortic smooth muscle cells. C-6 ceramide acts in neuronal axons to inhibit neurite growth.
• CAS No.: 192070-02-3
• Molecular Formula: C34H62N4O5S
• Molecular Weight: 638.9
• IUPAC Name: 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]hexanamide
• Standard InChI: InChI=1S/C34H62N4O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-29(40)27(25-39)36-32(42)23-16-14-19-24-35-31(41)22-18-17-21-30-33-28(26-44-30)37-34(43)38-33/h15,20,27-30,33,39-40H,2-14,16-19,21-26H2,1H3,(H,35,41)(H,36,42)(H2,37,38,43)/b20-15+/t27-,28-,29+,30-,33-/m0/s1
• Standard InChI Key: AWBCMSFWIASOLO-MDSNSZKOSA-N
• SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)O